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Compound of Interest

Compound Name: 3-Ethyl-2,5-dimethyloctane

Cat. No.: B14535418 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and regulatory

compliance. This document provides a detailed guide on the proper disposal procedures for 3-
Ethyl-2,5-dimethyloctane, a flammable hydrocarbon, integrating essential safety protocols

and logistical planning.

Physicochemical Properties
While a comprehensive Safety Data Sheet (SDS) with all quantitative toxicological data for 3-
Ethyl-2,5-dimethyloctane is not readily available, the following table summarizes its known

physical and chemical properties. This information is critical for understanding its behavior and

potential hazards.
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Property Value

CAS Number 62184-07-0

Molecular Formula C12H26

Molecular Weight 170.34 g/mol

Appearance No data available

Boiling Point No data available

Melting Point No data available

Flash Point No data available

Density No data available

Note: The lack of complete data underscores the importance of treating this chemical with

caution, adhering to the safety protocols for flammable and potentially hazardous liquid

hydrocarbons.

Disposal Protocol
The disposal of 3-Ethyl-2,5-dimethyloctane must be conducted in a manner that minimizes

environmental impact and adheres to all local, state, and federal regulations. The following

step-by-step procedure outlines the recommended disposal process.

Step 1: Personal Protective Equipment (PPE)

Before handling the chemical, ensure that appropriate personal protective equipment is worn.

This includes, but is not limited to:

Chemical-resistant gloves (e.g., nitrile)

Safety goggles or a face shield

A flame-retardant laboratory coat

Closed-toe shoes

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b14535418?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14535418?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 2: Waste Collection

Collect waste 3-Ethyl-2,5-dimethyloctane in a designated, properly labeled, and sealed

container.

The container should be made of a material compatible with flammable hydrocarbons.

Do not mix with other waste streams unless compatibility has been confirmed.

Step 3: Storage of Chemical Waste

Store the waste container in a well-ventilated, cool, and dry area, away from sources of

ignition such as heat, sparks, and open flames.

The storage area should be designed for flammable liquids.

Step 4: Professional Disposal

The primary and recommended method for the disposal of 3-Ethyl-2,5-dimethyloctane is

through a licensed chemical waste disposal service.[1]

This can be achieved by removal to a licensed chemical destruction plant or by controlled

incineration with flue gas scrubbing.[1]

Do not discharge the chemical into sewer systems or contaminate water, foodstuffs, feed, or

seed by storage or disposal.[1]

Step 5: Contaminated Packaging

Containers that have held 3-Ethyl-2,5-dimethyloctane should be treated as hazardous

waste.

Containers can be triple-rinsed (or the equivalent) and then offered for recycling or

reconditioning.[1]

Alternatively, the packaging can be punctured to render it unusable for other purposes and

then disposed of as hazardous waste.[1]
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Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of 3-Ethyl-2,5-
dimethyloctane.
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Start: Have 3-Ethyl-2,5-dimethyloctane Waste

Step 1: Wear Appropriate PPE

Step 2: Collect Waste in a Labeled, Sealed Container

Step 3: Store Safely Away from Ignition Sources

Step 4: Contact Licensed Chemical Waste Disposal Service

Option A: Controlled Incineration

Dispose Product

Option B: Chemical Destruction Plant

Dispose Product

Step 5: Handle Contaminated Packaging

Triple-Rinse and Recycle/Recondition Puncture and Dispose as Hazardous Waste

End: Proper Disposal Complete

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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